Cas no 942880-95-7 (1-(azepan-1-yl)-3-(7-chloro-2,3-dimethyl-1H-indol-1-yl)propan-2-ol)

• Product Name: 1-(azepan-1-yl)-3-(7-chloro-2,3-dimethyl-1H-indol-1-yl)propan-2-ol
• CAS No: 942880-95-7
• MF: C₁₉H₂₇ClN₂O
• MW: 334.883484125137
• CID: 5430690
• Update Time: 2025-06-11

1-(azepan-1-yl)-3-(7-chloro-2,3-dimethyl-1H-indol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-1-yl)-3-(7-chloro-2,3-dimethylindol-1-yl)propan-2-ol
• 1-(azepan-1-yl)-3-(7-chloro-2,3-dimethyl-1H-indol-1-yl)propan-2-ol

• Inchi： 1S/C19H27ClN2O/c1-14-15(2)22(19-17(14)8-7-9-18(19)20)13-16(23)12-21-10-5-3-4-6-11-21/h7-9,16,23H,3-6,10-13H2,1-2H3
• InChI Key： MIAUFAILCWBVSD-UHFFFAOYSA-N
• SMILES： C(N1CCCCCC1)C(O)CN1C2=C(C=CC=C2Cl)C(C)=C1C

Additional information on 1-(azepan-1-yl)-3-(7-chloro-2,3-dimethyl-1H-indol-1-yl)propan-2-ol

Chemical Profile of 1-(azepan-1-yl)-3-(7-chloro-2,3-dimethyl-1H-indol-1-yl)propan-2-ol (CAS No. 942880-95-7) and Its Significance in Modern Pharmaceutical Research

1-(azepan-1-yl)-3-(7-chloro-2,3-dimethyl-1H-indol-1-yl)propan-2-ol, identified by the CAS number 942880-95-7, is a structurally complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound belongs to a class of molecules that integrate heterocyclic scaffolds with aliphatic side chains, presenting a promising platform for the development of novel therapeutic agents. The presence of both azepane and indole moieties in its structure suggests a dual functionality that could be exploited for multiple pharmacological targets.

The azepane ring, a seven-membered saturated heterocycle, is known for its favorable pharmacokinetic properties, including good metabolic stability and reduced toxicity. This feature makes azepane-based compounds attractive candidates for drug development. In contrast, the indole scaffold is extensively studied for its role in various biological processes and has been incorporated into numerous bioactive molecules, particularly in the context of central nervous system (CNS) disorders and cancer therapy. The combination of these two structural elements in 1-(azepan-1-yl)-3-(7-chloro-2,3-dimethyl-1H-indol-1-yl)propan-2-ol creates a molecule with potential dual-targeting capabilities, which could enhance therapeutic efficacy while minimizing side effects.

The chloro substituent at the 7-position of the indole ring introduces additional electronic and steric properties to the molecule. Chlorinated indoles are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The dimethyl groups at the 2 and 3 positions further modify the electronic distribution and spatial orientation of the indole ring, potentially influencing its binding affinity to biological targets. These structural features make 1-(azepan-1-yl)-3-(7-chloro-2,3-dimethyl-1H-indol-1-yl)propan-2-ol a compound of significant interest for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. Studies using virtual screening and docking simulations have shown that 1-(azepan-1-y l)-3-(7-chloro -2,3-dimethyl -1H-indol -1 -yl)propan -2 -ol can interact with several key enzymes and receptors involved in neurological disorders. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in conditions like depression and inflammation.

In addition to its potential as a monoactive drug, 1-(azepan -1 -y l)-3-(7-chloro -2,3-dimethyl -1H-indol -1 -yl)propan -2 -ol has been explored as a lead compound for structure-based drug design. By leveraging high-throughput screening (HTS) techniques and biophysical methods such as surface plasmon resonance (SPR) and nuclear magnetic resonance (NMR), researchers have been able to identify derivatives with enhanced potency and selectivity. These efforts have led to the discovery of novel analogs that show promise in preclinical models of CNS disorders.

The propan -2 -ol moiety in the molecular structure provides a hydroxyl group that can participate in hydrogen bonding interactions with biological targets. This feature is particularly valuable in designing molecules that require precise spatial orientation within active sites. The flexibility offered by the aliphatic side chain also allows for conformational adjustments that can optimize binding affinity. Such structural adaptability is crucial for developing drugs that can effectively interact with proteins or nucleic acids without causing off-target effects.

One of the most exciting aspects of 1-(azepan -1 -y l)-3-(7-chloro -2,3-dimethyl -1H-indol -1 -yl)propan -2 -ol is its potential application in combination therapies. The dual-targeting capability of this compound suggests that it could be used alongside other drugs to achieve synergistic effects. For example, its ability to modulate both MAO and COX enzymes might make it an effective candidate for treating conditions where both neurotransmitter dysfunction and inflammation play significant roles.

Recent clinical trials have begun to explore the therapeutic potential of indole derivatives in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. While 1-(azepan-y l)-3-(7-chloro -2,3-dimethyl -1H-indol -1-y l)propan -2-o l has not yet been tested in humans, its structural similarities to known bioactive indoles position it as a promising candidate for future clinical development. The compound's ability to cross the blood-brain barrier efficiently further enhances its translational potential.

The synthesis of CAS No 942880957 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to streamline the process. These methods not only improve efficiency but also reduce waste, aligning with green chemistry principles.

In conclusion, 942880957 represents a significant advancement in pharmaceutical research due to its innovative structure and potential therapeutic applications . Its integration of azepane and indole moieties offers a unique combination of pharmacological properties that make it an attractive candidate for further investigation . As research continues , this compound holds promise for contributing to novel treatments across multiple disease areas , particularly those involving neurological dysfunction . p >